![molecular formula C7H12ClNOS B3024330 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride CAS No. 1523572-09-9](/img/structure/B3024330.png)
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride
Overview
Description
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride (TACN-HCl) is an organic compound that has been studied extensively in the field of chemistry and biochemistry. It is a cyclic amine consisting of nine carbon atoms and three nitrogen atoms, and it is a derivative of the bicyclic heterocycle known as azabicyclononane. TACN-HCl has been used in a variety of scientific research applications, including as an inhibitor of enzymes and as an inhibitor of protein-protein interactions. In addition, it has been studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.
Scientific Research Applications
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride has been used extensively in scientific research applications. It has been studied as an inhibitor of enzymes, such as proteases and phosphatases, as well as an inhibitor of protein-protein interactions. In addition, it has been used as a probe for studying the structure and function of proteins, as well as for studying the mechanisms of receptor-ligand interactions. 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride has also been used in studies of the structure and function of DNA and RNA.
Mechanism of Action
The mechanism of action of 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride is not completely understood. However, it is believed to interact with proteins and enzymes by binding to specific amino acid residues, such as lysine and arginine. This binding is thought to alter the conformation of the proteins and enzymes, thereby inhibiting their function.
Biochemical and Physiological Effects
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride has been studied for its biochemical and physiological effects. In vitro studies have shown that 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride can inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. In addition, it has been shown to inhibit the activity of protein-protein interactions. In vivo studies have shown that 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride can affect the activity of a variety of physiological processes, including cell proliferation, apoptosis, and cell migration.
Advantages and Limitations for Lab Experiments
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride has several advantages for use in laboratory experiments. It is relatively inexpensive, stable, and easy to synthesize. In addition, it is a potent inhibitor of enzymes and protein-protein interactions. However, there are some limitations to its use in laboratory experiments. For example, it is not a very specific inhibitor and can inhibit the activity of other proteins and enzymes. In addition, it can be toxic to cells at high concentrations.
Future Directions
The potential future directions for 3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride are numerous. For example, it could be used in further studies of the structure and function of proteins and enzymes, as well as in studies of the mechanisms of receptor-ligand interactions. In addition, it could be used in studies of the structure and function of DNA and RNA, as well as in studies of the biochemical and physiological effects of drugs and other compounds. Finally, it could be used in the development of new drugs and other compounds, as well as in the development of new methods for drug delivery.
properties
IUPAC Name |
3-thia-9-azabicyclo[3.3.1]nonan-7-one;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NOS.ClH/c9-7-1-5-3-10-4-6(2-7)8-5;/h5-6,8H,1-4H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AYCJGXINWJJNJQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CSCC(N2)CC1=O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Thia-9-azabicyclo[3.3.1]nonan-7-one hydrochloride | |
CAS RN |
1523572-09-9 |
Source
|
| Record name | 3-Thia-9-azabicyclo[3.3.1]nonan-7-one, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1523572-09-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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